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Compound of Interest

Compound Name: 2-Chloro-6-methoxypyridine

Cat. No.: B123196

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Chloro-6-
methoxypyridine

This guide provides comprehensive safety, handling, and storage information for 2-Chloro-6-
methoxypyridine (CAS No: 17228-64-7), intended for researchers, scientists, and
professionals in drug development. Adherence to these guidelines is crucial for ensuring
laboratory safety and maintaining the integrity of the chemical.

Chemical Identification and Properties

2-Chloro-6-methoxypyridine is a halogenated heterocyclic compound used as a building
block in chemical synthesis. Its physical and chemical properties are summarized below.
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Property

Value

Molecular Formula

CeHeCINOJ1]

Molecular Weight 143.57 g/mol [2]

CAS Number 17228-64-7[1]

EC Number 241-264-9[1]

Appearance Colorless to pale yellow liquid[3]
Boiling Point 185-186 °C (lit.)[4]

Density 1.207 g/mL at 25 °C (lit.)[4]
Flash Point 76 °C (168.8 °F) - closed cup

Refractive Index

n20/D 1.528 (lit.)[4]

Vapor Pressure

0.832 mmHg at 25°C[1][3]

Hazard Identification and Classification

2-Chloro-6-methoxypyridine is classified as a hazardous substance. The GHS classification

provides a standardized summary of its health and physical hazards.[5][6]

© 2025 BenchChem. All rights reserved.

2/11 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL96523.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methoxypyridine
https://www.lookchem.com/ProductWholeProperty_LCPL96523.htm
https://www.lookchem.com/ProductWholeProperty_LCPL96523.htm
https://www.chemicalbook.com/msds/2-chloro-6-methoxypyridine.htm
https://www.chemwhat.com/2-chloro-6-methoxypyridine-cas-17228-64-7/
https://www.chemwhat.com/2-chloro-6-methoxypyridine-cas-17228-64-7/
https://www.chemwhat.com/2-chloro-6-methoxypyridine-cas-17228-64-7/
https://www.lookchem.com/ProductWholeProperty_LCPL96523.htm
https://www.chemicalbook.com/msds/2-chloro-6-methoxypyridine.htm
https://www.benchchem.com/product/b123196?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W001995/2-Chloro-6-methoxypyridine-SDS-MedChemExpress.pdf
https://www.jubilantingrevia.com/uploads/files/206msds_0559GjGhs00Div.3sds2-Chloro-6-methoxypyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

GHS Classification

Pictogram

Signal Word

Warning[5]

Hazard Statements

H227: Combustible liquid.[5][7]H302: Harmful if
swallowed.[6][8]H315: Causes skin irritation.[5]
[6]H319: Causes serious eye irritation.[5]

[6]H335: May cause respiratory irritation.[5][6]

Precautionary Statements (Prevention)

P210: Keep away from heat, sparks, open
flames, and hot surfaces. — No smoking.[3]
[5]P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[3][5][6]P264:
Wash hands and any exposed skin thoroughly
after handling.[3][5][6]P270: Do not eat, drink or
smoke when using this product.[6][8]P271: Use
only outdoors or in a well-ventilated area.[3][5]
[6]P280: Wear protective gloves/protective
clothing/eye protection/face protection.[3][5][6]

Precautionary Statements (Response)

P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
[6][8]P302+P352: IF ON SKIN: Wash with plenty
of soap and water.[3][5][6]P304+P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.[3][5]
[6]P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3][6]P332+P317: If skin
irritation occurs: Get medical help.
[3]P337+P313: If eye irritation persists: Get
medical advice/ attention.[6]P362+P364: Take
off contaminated clothing and wash it before
reuse.[3][5]

Precautionary Statements (Storage)

P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[3][6]P405: Store
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locked up.[3][5][6]

P501: Dispose of contents/container in
accordance with

Precautionary Statements (Disposal) ) ] ] ) )
local/regional/national/international regulations.

[3][6]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Handling

» Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]
¢ Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mist.[6]
o Wear appropriate Personal Protective Equipment (PPE) as detailed in Table 3.[5][6]

o Keep away from heat, sparks, and open flames.[5][9] Use non-sparking tools and
ground/bond containers when transferring material.[6][9]

e Wash hands thoroughly after handling.[5][6]

» Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Storage
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]

o Store locked up.[5][6]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[6][9]

e The recommended storage temperature is room temperature, though some suppliers
suggest -20°C for long-term storage (1 month).[5]
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Personal Protective Equipment (PPE)

The following PPE is recommended when handling 2-Chloro-6-methoxypyridine.

Protection Type

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles or a face
shield (conforming to EN166 or NIOSH
standards).[6][10]

Skin Protection

Wear impervious, chemical-resistant gloves
(e.g., nitrile rubber) and protective clothing to
prevent skin contact.[6][10] Flame-retardant and

antistatic clothing is advised.

Respiratory Protection

If ventilation is inadequate or exposure limits are
exceeded, use a NIOSH-approved respirator
with an appropriate cartridge (e.g., dust mask
type N95 or a full-face respirator).[10]

Emergency Procedures
First Aid Measures

Immediate action is required in case of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air immediately.[5][10] If
breathing is difficult, provide oxygen. If breathing
has stopped, perform artificial respiration. Seek

immediate medical attention.[5][11]

Skin Contact

Immediately remove all contaminated clothing.
[6] Wash the affected area with plenty of soap
and water.[6][11] If skin irritation persists, get

medical advice.[6]

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[5][6][11] Remove
contact lenses if present and easy to do.[6]

Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting.[5][10] Rinse mouth
with water.[6][10] Never give anything by mouth
to an unconscious person. Call a physician or

Poison Control Center immediately.[5][10]

Fire-Fighting Measures

This substance is a combustible liquid.[5]
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Aspect Guideline

) S ] Use water spray, dry chemical powder, alcohol-
Suitable Extinguishing Media _ o
resistant foam, or carbon dioxide.[5][6]

Vapors are heavier than air and may travel to a

source of ignition and flash back.[6] Thermal
Specific Hazards decomposition can produce toxic fumes,

including carbon oxides, nitrogen oxides, and

hydrogen chloride.[6]

Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[5][6] Evacuate

Advice for Firefighters ) ] ]
the area and fight the fire from a safe distance.

[6]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[5] Avoid breathing vapors and
ensure adequate ventilation.[5][6] Eliminate all ignition sources.[6]

o Environmental Precautions: Prevent the substance from entering drains or water courses.[5]

[6]

» Containment and Cleanup: For minor spills, absorb with an inert material (e.g., sand, earth,
vermiculite).[6] Collect the material into a labeled container for disposal.[6] For major spills,
contain the spill and alert emergency responders.[6] Clean the affected area and
decontaminate equipment after cleanup.[6]

Stability and Reactivity

» Reactivity: Vapors may form explosive mixtures with air at elevated temperatures.
o Chemical Stability: The substance is stable under recommended storage conditions.[5][6]
» Conditions to Avoid: Heat, sparks, open flames, and contact with incompatible materials.[6]

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[6][9]
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e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen chloride fumes.[6]

Toxicological Information

o Acute Toxicity: Harmful if swallowed.[6][8] Specific LD50/LC50 data is not readily available.
[6]

Skin Corrosion/Irritation: Causes skin irritation.[5][6]

Serious Eye Damage/Irritation: Causes serious eye irritation.[5][6]

Respiratory Irritation: May cause irritation to the respiratory tract.[5][6]

Chronic Effects: The chronic health effects of this product have not been fully investigated.[6]

Note: No detailed experimental protocols for the toxicological assessments were available in
the reviewed safety data sheets.

Visual Workflows

The following diagrams illustrate standardized workflows for handling and emergency response
involving 2-Chloro-6-methoxypyridine.
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Caption: Workflow for the safe handling of 2-Chloro-6-methoxypyridine.
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Caption: Emergency response protocol for incidents involving 2-Chloro-6-methoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-6-methoxypyridine | lookchem [lookchem.com]

2. 2-Chloro-6-methoxypyridine | C6H6CINO | CID 87009 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 2-Chloro-6-methoxypyridine - Safety Data Sheet [chemicalbook.com]

4. chemwhat.com [chemwhat.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. jubilantingrevia.com [jubilantingrevia.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b123196?utm_src=pdf-body-img
https://www.benchchem.com/product/b123196?utm_src=pdf-body
https://www.benchchem.com/product/b123196?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL96523.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methoxypyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-methoxypyridine
https://www.chemicalbook.com/msds/2-chloro-6-methoxypyridine.htm
https://www.chemwhat.com/2-chloro-6-methoxypyridine-cas-17228-64-7/
http://file.medchemexpress.com/batch_PDF/HY-W001995/2-Chloro-6-methoxypyridine-SDS-MedChemExpress.pdf
https://www.jubilantingrevia.com/uploads/files/206msds_0559GjGhs00Div.3sds2-Chloro-6-methoxypyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

7. 2-Chloro-6-methoxypyridine 17228-64-7 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 8. guidechem.com [guidechem.com]

e 9. fishersci.com [fishersci.com]

e 10. echemi.com [echemi.com]

e 11. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

 To cite this document: BenchChem. [2-Chloro-6-methoxypyridine safety, handling, and
storage information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123196#2-chloro-6-methoxypyridine-safety-handling-
and-storage-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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